Cas no 1803538-47-7 (3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1803538-47-7
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910644
• Update Time: 2025-05-24

3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-8-5(14)1-4(3-13)6(15-8)2-7(16)17/h1H,2,14H2,(H,16,17)
• InChI Key： NWKMOBKVJDSPIF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C#N)C(CC(=O)O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1803538-47-7)

3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1803538-47-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with functional groups such as cyano, trifluoromethoxy, and acetic acid, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1803538-47-7 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid has surged, driven by their role in developing bioactive molecules. The compound’s trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in CNS drug candidates and agrochemical formulations. Researchers frequently search for "pyridine-based building blocks" or "trifluoromethoxy derivatives in drug design," reflecting its relevance in modern medicinal chemistry.

The synthesis of CAS 1803538-47-7 typically involves multi-step reactions, including cyanation and trifluoromethylation, to achieve high purity. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity. Notably, the compound’s acetic acid moiety allows for further derivatization, enabling its use in peptide coupling or polymer synthesis. These attributes align with trending queries like "functionalized pyridines for click chemistry" and "high-value pharmaceutical intermediates."

From an industrial perspective, 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid is pivotal in optimizing process scalability and green chemistry practices. Companies emphasize "cost-effective fluorination methods" and "sustainable heterocycle production," highlighting the compound’s alignment with ESG (Environmental, Social, and Governance) goals. Its applications extend to OLED materials and catalysis, addressing broader market needs beyond life sciences.

Regulatory compliance for CAS 1803538-47-7 adheres to global standards such as REACH and FDA guidelines, ensuring safe handling and transport. The compound’s non-hazardous classification under normal conditions makes it accessible for academic and industrial labs. Frequently asked questions include "pyridine derivative solubility" and "stability under acidic conditions," underscoring practical considerations for end-users.

In summary, 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1803538-47-7) exemplifies innovation in fine chemicals, bridging gaps between synthetic chemistry and applied sciences. Its multifaceted utility ensures continued relevance in R&D pipelines, resonating with search trends like "next-gen pyridine scaffolds" and "fluorine in drug discovery."